Cas no 55466-05-2 (Jujuboside B)

Jujuboside B structure
Jujuboside B structure
Product Name:Jujuboside B
CAS No:55466-05-2
MF:C52H84O21
MW:1045.21077919006
MDL:MFCD03427710
CID:56767
PubChem ID:329825020
Update Time:2025-04-18

Jujuboside B Chemical and Physical Properties

Names and Identifiers

    • Jujuboside B
    • O-6-Deoxy-a-L-mannopyranosyl-(1(r)2)-O-[O-b-D-xylopyranosyl-(1(r)2)-b-D-glucopyranosyl-(1(r)3)]-(3b,16b,23R)-16,23:16,30-diepoxy-20-hydroxydammar-24-en-3-yl-a-L-arabinopyranoside
    • Jujuboside A
    • JUJUBOSIDE B(P) PrintBack
    • Jujuboside B
    • Jujuboside
    • Jujubopside B
    • 68144-21-8
    • 55466-05-2
    • JUJUBOSIDE B1
    • C17832
    • CS-0009680
    • HY-N0660
    • CHEBI:177644
    • AKOS025311225
    • CHEMBL3109480
    • AS-83578
    • s9214
    • Q-100637
    • HMS3887M09
    • CCG-270616
    • Jujuboside B, >=98% (HPLC)
    • V5D63ZF3BE
    • (3.BETA.,16.BETA.,23R)-16,23:16,30-DIEPOXY-20-HYDROXYDAMMAR-24-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(O-.BETA.-D-XYLOPYRANOSYL-(1->2)-.BETA.-D-GLUCOPYRANOSYL-(1->3))-.ALPHA.-L-ARABINOPYRANOSIDE
    • .ALPHA.-L-ARABINOPYRANOSIDE, (3.BETA.,16.BETA.,23R)-16,23:16,30-DIEPOXY-20-HYDROXYDAMMAR-24-EN-3-YL O-6-DEOXY-.ALPHA.-L-MANNOPYRANOSYL-(1->2)-O-(O-.BETA.-D-XYLOPYRANOSYL-(1->2)-.BETA.-D-GLUCOPYRANOSYL-(1->3))-
    • MDL: MFCD03427710
    • Inchi: 1S/C52H84O21/c1-22(2)15-24-16-50(8,63)42-25-9-10-30-48(6)13-12-31(47(4,5)29(48)11-14-49(30,7)51(25)20-52(42,73-24)66-21-51)69-45-41(72-44-38(62)35(59)32(56)23(3)67-44)39(27(55)19-65-45)70-46-40(36(60)34(58)28(17-53)68-46)71-43-37(61)33(57)26(54)18-64-43/h15,23-46,53-63H,9-14,16-21H2,1-8H3/t23-,24-,25+,26+,27-,28+,29-,30+,31-,32-,33-,34+,35+,36-,37+,38+,39-,40+,41+,42-,43-,44-,45-,46-,48-,49+,50-,51-,52-/m0/s1
    • InChI Key: OAVAUZCEOWCYCC-QEOGCQCLSA-N
    • SMILES: O1C[C@@]23C[C@@]41[C@H]([C@](C)(C[C@H](/C=C(\C)/C)O4)O)[C@H]2CC[C@@H]1[C@@]2(C)CC[C@@H](C(C)(C)[C@@H]2CC[C@@]31C)O[C@H]1[C@@H]([C@H]([C@H](CO1)O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O[C@H]1[C@@H]([C@H]([C@@H](CO1)O)O)O)O[C@H]1[C@@H]([C@@H]([C@H]([C@H](C)O1)O)O)O

Computed Properties

  • Exact Mass: 1044.55000
  • Monoisotopic Mass: 1044.55050968 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 21
  • Heavy Atom Count: 73
  • Rotatable Bond Count: 10
  • Complexity: 2010
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 29
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 1045.2
  • XLogP3: 0.5
  • Topological Polar Surface Area: 315Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.44
  • Melting Point: 228-231 ºC
  • PSA: 314.83000
  • LogP: -0.54240

Jujuboside B Security Information

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Amadis Chemical Company Limited
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(CAS:55466-05-2)Jujuboside B
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(CAS:55466-05-2)Jujuboside B
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:55466-05-2)Jujuboside B
A870184
Purity:99%/99%/99%/99%
Quantity:25mg/50mg/100mg/250mg
Price ($):199.0/338.0/572.0/1087.0
Email
Hubei Cuiyuan Biotechnology Co.,Ltd
(CAS:55466-05-2)JujubosideB
CRN0063
Purity:≥98%
Quantity:5mg/20mg/50mg
Price ($):Inquiry
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